Cas no 1806974-89-9 (3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol
• CAS No: 1806974-89-9
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4804642
• Update Time: 2025-05-24

3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol

• Inchi： 1S/C8H8BrF2NO2/c9-2-4-6(3-13)12-5(8(10)11)1-7(4)14/h1,8,13H,2-3H2,(H,12,14)
• InChI Key： KFSPIKORGJDRTF-UHFFFAOYSA-N
• SMILES： BrCC1C(C=C(C(F)F)NC=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol

Introduction to 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol (CAS No. 1806974-89-9)

3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol (CAS No. 1806974-89-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromomethyl and difluoromethyl substituents on a pyridine backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both hydroxyl and bromomethyl functional groups provides multiple reaction sites, enabling diverse chemical modifications that are crucial for drug discovery and development.

The pyridine core is a well-known pharmacophore in medicinal chemistry, frequently found in numerous therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The introduction of difluoromethyl groups into the molecular structure often enhances metabolic stability and binding affinity, making such compounds attractive for drug design. In contrast, the bromomethyl moiety serves as a versatile handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce additional pharmacophoric elements or link the compound to other molecular fragments.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing complex drug candidates. For instance, researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The hydroxypyridine scaffold, combined with the electron-withdrawing effects of the difluoromethyl group, influences the electronic properties of the molecule, which can be fine-tuned to optimize interactions with biological targets. This balance of structural features makes 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol a compelling scaffold for medicinal chemists seeking to design next-generation therapeutics.

In the context of modern drug discovery, the demand for efficient and scalable synthetic routes has driven innovation in the use of intermediates like this one. The bromomethyl group, while reactive, can be controlled under mild conditions, minimizing unwanted side reactions. This precision is particularly important when synthesizing complex molecules where functional group compatibility is critical. Additionally, the difluoromethyl substituent has been extensively studied for its ability to improve pharmacokinetic properties, including bioavailability and resistance to metabolic degradation. These attributes have positioned compounds derived from this intermediate as promising candidates for further development.

One notable application of 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol is in the synthesis of kinase inhibitors, which are widely used in oncology and inflammatory disease treatment. By modifying the pyridine core with appropriate substituents, researchers can generate molecules that selectively inhibit specific kinases implicated in disease pathways. The combination of hydroxyl and bromomethyl groups allows for facile introduction of additional functional elements that enhance binding affinity and selectivity. Such tailored modifications are essential for developing drugs with improved therapeutic profiles.

The compound's relevance extends beyond kinase inhibition; it has also been explored in the development of antiviral agents. The unique electronic distribution induced by the difluoromethyl group can influence interactions with viral proteases and polymerases, making it a viable candidate for designing inhibitors against emerging pathogens. Furthermore, the hydroxyl group provides a site for conjugation with other pharmacophores or biomolecules, enabling the creation of prodrugs or targeted delivery systems. These applications underscore the versatility of 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol as a building block in medicinal chemistry.

From a synthetic chemistry perspective, this compound exemplifies the importance of multifunctional intermediates in streamlining drug development processes. The ability to perform multiple transformations on a single scaffold reduces computational costs and experimental complexity, accelerating the discovery pipeline. Recent studies have demonstrated efficient cross-coupling reactions involving the bromomethyl group, allowing for rapid diversification of molecular structures. Such methodologies align with industry trends toward greener and more sustainable synthetic practices.

The pharmaceutical industry continues to invest in innovative approaches to leverage intermediates like 3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol for next-generation therapeutics. By integrating cutting-edge synthetic techniques with computational modeling, researchers can predictably design molecules with enhanced efficacy and safety profiles. The integration of machine learning algorithms has further accelerated this process by identifying optimal substitution patterns that maximize biological activity while minimizing toxicity.

In conclusion,3-(Bromomethyl)-6-(difluoromethyl)-4-hydroxypyridine-2-methanol represents a significant asset in pharmaceutical research due to its structural versatility and reactivity. Its applications span multiple therapeutic areas, including oncology, inflammation, and antiviral treatments, highlighting its broad utility as a synthetic intermediate. As research continues to evolve，this compound will undoubtedly play an integral role in advancing drug discovery efforts worldwide.